Cas no 2229259-63-4 (2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2229259-63-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 6574858
• PubChem ID: 165973010
• Update Time: 2025-08-02

2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid
• EN300-1775496
• 2229259-63-4

• Inchi： 1S/C7H9N3O4/c1-4(7(11)12)2-5-3-8-9-6(5)10(13)14/h3-4H,2H2,1H3,(H,8,9)(H,11,12)
• InChI Key： VJYRFEWSVDUKFP-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NNC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Additional information on 2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid

Exploring the Properties and Applications of 2-Methyl-3-(3-Nitro-1H-Pyrazol-4-Yl)Propanoic Acid (CAS No. 2229259-63-4)

2-Methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid, identified by the CAS registry number 2229259-63-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrazole ring substituted with a nitro group at position 3 and a propanoic acid moiety at position 4, with a methyl group attached to the third carbon of the propanoic acid chain.

The synthesis of 2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research purposes. The compound's structure has been confirmed through various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS), ensuring its identity and quality.

Pyrazole derivatives, such as 2-methyl-3-(3-nitro-1H-pyrazol-4-yl)propanoic acid, have been explored for their potential as therapeutic agents in various disease states. Recent studies have highlighted their anti-inflammatory, antioxidant, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related disorders.

In the context of oncology, 2-methyl-3-(3-nitro-1H-pyrazol-4-Yl)propanoic acid has shown selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy drugs. A study conducted by researchers at the University of California revealed that this compound induces apoptosis in breast cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its potential as a novel anticancer agent with minimal side effects compared to traditional chemotherapeutic agents.

Beyond its therapeutic applications, CAS No. 2229259634 has also been investigated for its role in agrochemicals and materials science. In agricultural research, it has been found to possess effective pest control properties against several insect species. Its ability to disrupt insect hormone pathways makes it a potential alternative to synthetic pesticides, aligning with the growing demand for eco-friendly agricultural solutions.

The pharmacokinetic profile of 2-methyl-3-(3-nitro-1H-pyrazolYl)propanoic acid has also been evaluated in preclinical models. Studies indicate that it exhibits moderate bioavailability when administered orally and demonstrates favorable distribution characteristics across various tissues. These properties are advantageous for drug delivery systems aiming for sustained release and targeted therapy.

In conclusion, CAS No. 2229259634, or 2-methylYl propanoic acid, represents a versatile compound with multifaceted applications across different scientific domains. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is expected to contribute significantly to the advancement of medicine and related fields.